Cas no 88681-24-7 (2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-phenyl-)

2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-phenyl- structure
88681-24-7 structure
Product Name:2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-phenyl-
CAS No:88681-24-7
MF:C22H19NO
MW:313.392365694046
CID:624808
PubChem ID:71319501
Update Time:2025-04-19

2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-phenyl-
    • 1-[4-(N-methylanilino)phenyl]-3-phenylprop-2-en-1-one
    • 1-{4-[Methyl(phenyl)amino]phenyl}-3-phenylprop-2-en-1-one
    • 88681-24-7
    • DTXSID40749522
    • Inchi: 1S/C22H19NO/c1-23(20-10-6-3-7-11-20)21-15-13-19(14-16-21)22(24)17-12-18-8-4-2-5-9-18/h2-17H,1H3
    • InChI Key: SQDLKNTYSZBEHF-UHFFFAOYSA-N
    • SMILES: O=C(C=CC1C=CC=CC=1)C1C=CC(=CC=1)N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 313.146664230g/mol
  • Monoisotopic Mass: 313.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 20.3Ų
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